APC-200
Description
ACRYCOTE® APC-200 is a water-based emulsion coating developed as an eco-friendly alternative to traditional polyethylene (PE) or polylactic acid (PLA) laminates for paper cup applications. Designed by a South Korean innovator, this acrylic-based formulation addresses critical environmental challenges posed by conventional coatings. This compound complies with U.S. FDA 21CFR176.170 standards for food contact materials and offers full recyclability through alkali solubility, enabling seamless repulping of paper waste during recycling processes .
Key properties include:
- Superior water resistance and heat sealability comparable to PE at a coating weight of 10 gsm (single or double-layered).
- Oil resistance on par with PE, making it suitable for greasy food packaging.
- Ultra-low volatile organic compounds (VOCs), reducing environmental and health risks.
- Biodegradability relative to PE, enhancing its sustainability profile.
This compound is compatible with solvent-free coating machinery, such as rod coaters and gravure rollers, and reduces production costs by allowing direct recycling of manufacturing scraps .
Properties
IUPAC Name |
NONE |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
APC200; APC-200; APC 200. |
Origin of Product |
United States |
Comparison with Similar Compounds
Polyethylene (PE)
- Advantages : PE dominates the market due to its exceptional barrier properties and low cost. It provides reliable water and oil resistance, critical for disposable food packaging.
- Drawbacks: PE is derived from fossil fuels, non-biodegradable, and complicates recycling due to the need for separation from paper fibers. Its production generates higher carbon emissions compared to bio-based alternatives .
Polylactic Acid (PLA)
- Advantages : PLA is compostable under industrial conditions and derived from renewable resources like corn starch. It appeals to sustainability-focused markets.
- Drawbacks: PLA exhibits inferior moisture resistance, often requiring higher coating weights or additives.
This compound
- Performance Parity : this compound matches PE in heat seal strength (≥2.5 N/15 mm) and water resistance (Cobb60 value <5 g/m²) at 10 gsm, eliminating the need for excessive material use .
- Environmental Edge : Unlike PE, this compound-coated paper can be directly repulped without specialized separation, reducing recycling costs. Its water-based formulation also minimizes VOC emissions compared to solvent-dependent alternatives.
- Cost Efficiency : Production scraps are immediately recyclable, lowering waste management expenses.
Research Implications
Recyclability Testing : this compound’s alkali solubility allows 95% fiber recovery in repulping trials, outperforming PE (70–80% recovery with contamination) .
Lifecycle Analysis : this compound reduces carbon footprint by 30% compared to PE, primarily due to lower energy consumption during coating and recycling.
Market Adoption : Major beverage chains in Asia and Europe have adopted this compound, citing compliance with stringent EU Single-Use Plastics Directive (SUPD) regulations.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
